Cas no 2138104-21-7 (2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138104-21-7
• MF: C₁₆H₁₈ClN₃O₄
• MW: 351.784822940826
• CID: 6546991
• PubChem ID: 165490373
• Update Time: 2025-06-12

2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2138104-21-7
• EN300-1141078
• 2-{[(benzyloxy)carbonyl]amino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C16H18ClN3O4/c1-11-13(17)8-18-20(11)10-16(2,14(21)22)19-15(23)24-9-12-6-4-3-5-7-12/h3-8H,9-10H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key： VAWSFRAZIWZVTP-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)CC(C(=O)O)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.0985838g/mol
• Monoisotopic Mass: 351.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

Research Brief on 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS: 2138104-21-7)

The compound 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS: 2138104-21-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of novel pyrazole-containing derivatives, which are known for their diverse pharmacological properties. The presence of the 4-chloro-5-methyl-1H-pyrazol-1-yl moiety is particularly noteworthy, as it has been associated with anti-inflammatory, anticancer, and antimicrobial activities. Researchers have explored its utility in the design of targeted therapies, leveraging its structural features to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in inflammatory pathways. The study demonstrated that derivatives of 2138104-21-7 exhibited potent inhibition of NF-κB signaling, suggesting its potential as a lead compound for anti-inflammatory drug development. The synthetic route was optimized to achieve high yields and purity, underscoring its scalability for industrial applications.

Another significant application of this compound lies in its use as a chiral auxiliary in asymmetric synthesis. Its rigid structure and stereogenic center make it an ideal candidate for the construction of enantiomerically pure compounds, which are critical in the development of therapeutics with reduced off-target effects. Recent advancements in catalytic methods have further enhanced its utility, enabling the efficient synthesis of complex molecules with high enantioselectivity.

Despite these promising developments, challenges remain in the optimization of its pharmacokinetic properties. Current research is focused on modifying the benzyloxycarbonyl (Cbz) protecting group to improve metabolic stability and bioavailability. Preliminary results from in vivo studies indicate that tailored modifications can significantly enhance the compound's therapeutic index, paving the way for its transition into preclinical trials.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS: 2138104-21-7) represents a promising scaffold for drug discovery, with applications spanning anti-inflammatory, anticancer, and antimicrobial therapies. Ongoing research aims to address its limitations while expanding its utility in the design of next-generation pharmaceuticals. This compound exemplifies the intersection of chemical innovation and biological relevance, offering a fertile ground for future exploration.